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Compound of Interest

Compound Name: Smurf1 modulator-1

Cat. No.: B15575787 Get Quote

For researchers, scientists, and drug development professionals working with modulators of

SMAD-specific E3 ubiquitin protein ligase 1 (Smurf1), ensuring safe handling and proper

disposal is paramount. While a specific compound named "Smurf1 modulator-1" is not

identified in chemical databases, this guide provides essential procedures for the safe disposal

of small molecule Smurf1 inhibitors, using "Smurf1 ligand 1" as a representative example.

Always consult the specific Safety Data Sheet (SDS) for the particular modulator in use.

Chemical and Physical Properties
The following table summarizes the known properties of Smurf1 ligand 1. This data is crucial

for risk assessment and the implementation of appropriate safety measures.

Property Value

Chemical Formula C₂₁H₁₈N₆O₂

Hazard Classification Not a hazardous substance or mixture[1]

Carcinogenicity
Not identified as a carcinogen by IARC, ACGIH,

NTP, or OSHA[1]

Experimental Protocols: Safe Handling and First Aid
Adherence to standard laboratory safety protocols is the first line of defense against accidental

exposure.
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Precautions for Safe Handling:

Avoid inhalation of dust and aerosols by using appropriate exhaust ventilation[1].

Prevent contact with eyes and skin by wearing personal protective equipment (PPE) such as

safety glasses and gloves[1].

First Aid Measures in Case of Exposure:

Eye Contact: Immediately flush eyes with copious amounts of water, separating eyelids to

ensure thorough rinsing. Seek prompt medical attention[1].

Skin Contact: Rinse the affected skin area thoroughly with water. Remove contaminated

clothing and consult a physician[1].

Inhalation: Move the individual to fresh air. If breathing is difficult, administer

cardiopulmonary resuscitation (CPR), avoiding mouth-to-mouth resuscitation[1].

Ingestion: Wash out the mouth with water. Do not induce vomiting and seek immediate

medical advice[1].

Proper Disposal Procedures
While Smurf1 ligand 1 is not classified as hazardous, it is imperative to follow systematic

disposal procedures to minimize environmental impact and maintain a safe laboratory

environment. The disposal process should be in accordance with local, state, and federal

regulations.

Step-by-Step Disposal Guide:

Waste Identification and Segregation:

Unused or expired Smurf1 modulator compounds should be treated as chemical waste.

Contaminated materials, such as pipette tips, gloves, and empty containers, should be

segregated from regular laboratory trash.

Containerization:
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Place solid waste in a clearly labeled, sealed, and appropriate chemical waste container.

Solutions containing the modulator should be collected in a designated, leak-proof liquid

waste container. Do not mix with other incompatible chemical waste streams.

Labeling:

Clearly label the waste container with "Chemical Waste," the name of the Smurf1

modulator (e.g., "Smurf1 ligand 1"), and any known hazard information (even if minimal).

Storage:

Store the sealed waste container in a designated, secure area away from general

laboratory traffic, pending pickup by environmental health and safety (EHS) personnel.

Arranging for Pickup:

Contact your institution's EHS department to schedule a pickup for the chemical waste.

Provide them with accurate information about the contents of the waste container.

Visualizing Key Processes
To further aid in understanding the context of Smurf1 modulators and their proper handling, the

following diagrams illustrate the relevant biological pathway and the disposal workflow.
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Caption: Smurf1 Signaling Pathway and Point of Modulation.
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Caption: Disposal Workflow for Smurf1 Modulators.
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Biological Context: The Role of Smurf1
Smurf1 is an E3 ubiquitin ligase that plays a critical role in various cellular processes by

targeting specific proteins for degradation.[2][3][4] It is a key negative regulator of the Bone

Morphogenetic Protein (BMP) signaling pathway, which is essential for bone formation,

embryonic development, and cell differentiation.[3][4][5] Smurf1 mediates the ubiquitination and

subsequent degradation of SMAD proteins (specifically Smad1 and Smad5), which are crucial

intracellular messengers in the BMP pathway.[3][4] By controlling the levels of these proteins,

Smurf1 helps to modulate cellular responses to BMP signals. Modulators, such as small

molecule inhibitors, are being investigated to influence these pathways for therapeutic

purposes, for instance, in promoting bone growth or inhibiting certain cancer cell activities.[3][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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